Cas no 2034289-79-5 (1-cyclopropyl-6-methyl-4-((1-(thiophene-3-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one)

• Product Name: 1-cyclopropyl-6-methyl-4-((1-(thiophene-3-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one
• CAS No: 2034289-79-5
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5551033
• PubChem ID: 91814865
• Update Time: 2025-05-24

1-cyclopropyl-6-methyl-4-((1-(thiophene-3-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-6-methyl-4-[1-(thiophene-3-carbonyl)azetidin-3-yl]oxypyridin-2-one
• 1-cyclopropyl-6-methyl-4-{[1-(thiophene-3-carbonyl)azetidin-3-yl]oxy}-1,2-dihydropyridin-2-one
• 1-cyclopropyl-6-methyl-4-((1-(thiophene-3-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one
• F6473-8516
• AKOS026689128
• 2034289-79-5

• Inchi： 1S/C17H18N2O3S/c1-11-6-14(7-16(20)19(11)13-2-3-13)22-15-8-18(9-15)17(21)12-4-5-23-10-12/h4-7,10,13,15H,2-3,8-9H2,1H3
• InChI Key： WHLJRYGKAZEZQJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CC(C1)OC1=CC(N(C(C)=C1)C1CC1)=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-cyclopropyl-6-methyl-4-((1-(thiophene-3-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one

Chemical Compound CAS No. 2034289-79-5: 1-Cyclopropyl-6-Methyl-4-((1-(Thiophene-3-Carbonyl)Azetidin-3-Yl)Oxy)Pyridin-2(1H)-One

The compound with CAS number 2034289-79-5, named 1-cyclopropyl-6-methyl-4-((1-(thiophene-3-carbonyl)azetidin-3-yl)oxy)pyridin-2(1H)-one, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyridones, which are known for their versatile biological activities. The structure of this molecule is characterized by a pyridinone ring system, substituted with a cyclopropyl group, a methyl group, and an azetidine moiety linked via an oxygen atom. The presence of thiophene in the structure adds to its electronic properties and enhances its bioavailability.

Recent studies have highlighted the importance of pyridone derivatives in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The cyclopropyl group in this compound contributes to its stability and enhances its ability to interact with biological targets. The methyl substituent further modulates the electronic environment of the molecule, making it more amenable to specific biochemical interactions. The azetidine ring, being a four-membered heterocycle, introduces rigidity into the structure, which is crucial for maintaining the bioactive conformation of the molecule.

The incorporation of a thiophene moiety in the azetidine ring is particularly interesting as thiophenes are known for their ability to participate in π–π interactions and hydrogen bonding. This feature makes the compound potentially useful in targeting proteins with hydrophobic pockets or those requiring specific hydrogen bonding patterns. Recent research has also shown that such heterocyclic systems can act as scaffolds for designing molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitutions, cyclizations, and coupling reactions. The key challenge in synthesizing this molecule lies in controlling the stereochemistry at the azetidine ring and ensuring the correct regioselectivity during the formation of the pyridone ring. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to overcome these challenges.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes involved in inflammation and cancer progression. For instance, it has demonstrated inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammatory diseases. Additionally, studies have indicated that this compound may also modulate signaling pathways associated with tumor growth and metastasis.

The unique combination of structural features in this compound makes it a valuable candidate for further exploration in drug discovery programs. Its ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug, which is highly desirable in modern medicine due to its potential to address complex diseases more effectively.

In conclusion, the compound CAS No. 2034289-79-5 represents a significant advancement in the field of medicinal chemistry. Its intricate structure, combined with its promising biological activities, positions it as a strong candidate for future therapeutic applications. Continued research into its properties and mechanisms of action will undoubtedly shed more light on its potential as a drug candidate.